Cas no 1258622-84-2 (3-(4-Methoxycarbonylphenyl)isonicotinic acid)
1258622-84-2 structure
Product Name:3-(4-Methoxycarbonylphenyl)isonicotinic acid
CAS No:1258622-84-2
MF:C14H11NO4
MW:257.241443872452
CID:2760942
PubChem ID:53223687
Update Time:2025-04-21
3-(4-Methoxycarbonylphenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 3-[4-(Methoxycarbonyl)phenyl]pyridine-4-carboxylic acid
- MFCD18085855
- 3-(4-Methoxycarbonylphenyl)Isonicotinic acid, 95%
- 1258622-84-2
- 3-(4-METHOXYCARBONYLPHENYL)ISONICOTINIC ACID
- DTXSID90687783
- 3-(4-Methoxycarbonylphenyl)isonicotinic acid
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- Inchi: 1S/C14H11NO4/c1-19-14(18)10-4-2-9(3-5-10)12-8-15-7-6-11(12)13(16)17/h2-8H,1H3,(H,16,17)
- InChI Key: BKWNXRXNTLIHOO-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)C1C=NC=CC=1C(=O)O)=O
Computed Properties
- Exact Mass: 257.06880783Da
- Monoisotopic Mass: 257.06880783Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 76.5Ų
3-(4-Methoxycarbonylphenyl)isonicotinic acid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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